Benzenesulfonamide, 5-bromo-N-(3,4-dichlorophenyl)-2-methoxy-

• IUPAC Name: 5-bromo-N-(3,4-dichlorophenyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H10BrCl2NO3S/c1-20-12-5-2-8(14)6-13(12)21(18,19)17-9-3-4-10(15)11(16)7-9/h2-7,17H,1H3
• InChI Key: ZBBRGIHTJPFMQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H10BrCl2NO3S
• DSSTOX Substance ID: DTXSID601193183
• Molecular Weight: 411.1 g/mol
• CAS RN: 433953-26-5

Description

Benzenesulfonamide, 5-bromo-N-(3,4-dichlorophenyl)-2-methoxy- (hereinafter referred to as “benzenesulfonamide”) is an organic compound belonging to the benzenesulfonamide family of compounds. It is a white crystalline solid that is soluble in water, ethanol, and other organic solvents. Benzenesulfonamide is widely used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. It is also used in the synthesis of polymers and polymeric materials.

Mechanism of Action

The mechanism of action of benzenesulfonamide is not fully understood. However, it is believed that the compound acts as a nucleophile, reacting with electrophiles in a variety of reactions. It is also believed that benzenesulfonamide can act as a catalyst in certain reactions, promoting the formation of new products.
Biochemical and Physiological Effects
The biochemical and physiological effects of benzenesulfonamide are not well understood. However, studies have shown that the compound can inhibit the growth of certain bacteria and fungi. It has also been shown to have anti-inflammatory and analgesic properties. In addition, benzenesulfonamide has been shown to have antineoplastic activity, suggesting that it may be useful in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

The main advantage of using benzenesulfonamide in laboratory experiments is its availability and relative low cost. The compound is relatively easy to synthesize and is widely available in both pure and impure forms. It is also relatively stable, making it suitable for use in a variety of reactions. However, benzenesulfonamide is highly toxic and should be handled with care. In addition, the compound can be unstable at high temperatures and should be stored in a cool, dry place.

Future Directions

There are a number of potential future directions for the use of benzenesulfonamide. These include the development of new synthetic methods for the production of the compound, the development of new applications for the compound, and the exploration of its potential therapeutic uses. In addition, further research is needed to better understand the biochemical and physiological effects of benzenesulfonamide, as well as its mechanism of action.

Synthesis Methods

The synthesis of benzenesulfonamide is typically carried out using a two-step reaction. The first step involves the reaction of 5-bromo-N-(3,4-dichlorophenyl)-2-methoxybenzene with a suitable base, such as potassium hydroxide or sodium hydroxide. The second step involves the reaction of the resulting benzenesulfonamide with a suitable acid, such as hydrochloric acid or sulfuric acid. The reaction is typically carried out at temperatures between 100°C and 200°C.

Scientific Research Applications

Benzenesulfonamide has a wide range of applications in scientific research. It is used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. It is also used in the synthesis of polymers and polymeric materials. In addition, benzenesulfonamide has been used in the synthesis of peptides, peptidomimetics, and other biologically active compounds. It has also been used in the synthesis of fluorescent dyes, catalysts, and other organic compounds.